Cas no 139327-25-6 (Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester)

• Product Name: Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
• CAS No: 139327-25-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1266973
• Update Time: 2024-08-04

Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester

• Inchi： 1S/C11H14O3/c1-6-7(2)9(11(13)14-4)5-10(12)8(6)3/h5,12H,1-4H3
• InChI Key： CFYCDBJJARBPMJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(O)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±37.0 °C(Predicted)
• PSA: 46.53
• pka: 9.94±0.28(Predicted)